Cas no 905772-99-8 (2-{3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide)

• Product Name: 2-{3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide
• CAS No: 905772-99-8
• MF: C₁₄H₁₀F₃N₃OS₂
• MW: 357.373910427094
• CID: 5426301
• Update Time: 2025-05-23

2-{3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-methylacetamide
• Acetamide, 2-[[3-cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]thio]-N-methyl-
• 2-{3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide

• Inchi： 1S/C14H10F3N3OS2/c1-19-12(21)7-23-13-8(6-18)9(14(15,16)17)5-10(20-13)11-3-2-4-22-11/h2-5H,7H2,1H3,(H,19,21)
• InChI Key： NRDADOZHVSYYLU-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1=NC(C2SC=CC=2)=CC(C(F)(F)F)=C1C#N

Additional information on 2-{3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide

Recent Advances in the Study of 2-{3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide (CAS: 905772-99-8)

The compound 2-{3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide (CAS: 905772-99-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders. The presence of the thiophene and trifluoromethyl groups in its structure enhances its binding affinity and selectivity towards these targets. Computational modeling and in vitro assays have demonstrated promising results, suggesting its utility in targeted therapy development.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step reaction sequence with improved yields and purity. This development is crucial for facilitating further preclinical and clinical studies.

In terms of biological evaluation, recent in vivo studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings are supported by toxicology studies, which indicate a manageable safety profile at therapeutic doses. Such data are essential for advancing the compound into the next stages of drug development.

Moreover, the compound's mechanism of action has been elucidated through detailed biochemical and cellular studies. It has been shown to modulate key signaling pathways involved in cell proliferation and survival, providing a rationale for its potential use in oncology. Collaborative efforts between academic and industrial researchers are currently underway to explore its efficacy in combination therapies.

In conclusion, 2-{3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its demonstrated biological activity and optimized synthesis, positions it as a valuable asset in the quest for novel therapeutics. Future research should focus on advancing its clinical translation and expanding its therapeutic applications.